Cas no 188826-32-6 (5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one)

5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one structure

188826-32-6 structure

Product Name:5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one

CAS No:188826-32-6

MF:C₉H₇FO₂

MW:166.149086236954

MDL:MFCD09743992

CID:135889

PubChem ID:45489795

Update Time:2024-10-31

5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-4-Chromanone
- 4H-1-Benzopyran-4-one,5-fluoro-2,3-dihydro-
- 5-fluoro-2,3-dihydrochromen-4-one
- 5-Fluorochroman-4-one
- A813274
- MFCD09743992
- AS-31261
- DTXSID60670460
- SY022041
- AM20030234
- 5-fluoro-chroman-4-one
- CS-0146608
- 4H-1-Benzopyran-4-one, 5-fluoro-2,3-dihydro-
- 5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one
- 188826-32-6
- 5-Fluoro-2,3-dihydro-4H-1-benzopyran-4-one
- AVJVYZBPSAQLLA-UHFFFAOYSA-N
- FT-0653058
- 5-fluorochroman-4-one;5-Fluoro-4-chromanone
- SCHEMBL769070
- AKOS006331876
- 5-FLUORO-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
- C9H7FO2
- DB-065663
- MDL： MFCD09743992
- Inchi： 1S/C9H7FO2/c10-6-2-1-3-8-9(6)7(11)4-5-12-8/h1-3H,4-5H2
- InChI Key： AVJVYZBPSAQLLA-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1C(CCO2)=O

Computed Properties

Exact Mass: 166.04300
Monoisotopic Mass: 166.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 1.5

Experimental Properties

Color/Form: No data avaiable
Density: 1.298
Melting Point: No data available
Boiling Point: 279.991 ℃ at 760 mmHg
Flash Point: 119.357 °C
Refractive Index: 1.54
PSA: 26.30000
LogP: 1.79090
Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F402503-10mg	5-Fluoro-4-chromanone	188826-32-6		10mg	$ 50.00	2022-06-02
TRC	F402503-50mg	5-Fluoro-4-chromanone	188826-32-6		50mg	$ 95.00	2022-06-02
TRC	F402503-100mg	5-Fluoro-4-chromanone	188826-32-6		100mg	$ 135.00	2022-06-02
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY022041-0.25g	5-Fluoro-4-chromanone	188826-32-6	>97%	0.25g	¥838.00	2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY022041-1g	5-Fluoro-4-chromanone	188826-32-6	>97%	1g	¥2600.00	2025-04-17
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB11133-1g	5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one	188826-32-6	97%	1g	1241.00	2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LR495-1g	5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one	188826-32-6	98%	1g	1153.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LR495-50mg	5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one	188826-32-6	98%	50mg	301.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LR495-200mg	5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one	188826-32-6	98%	200mg	382.0CNY	2021-07-10
Apollo Scientific	PC905030-1g	5-Fluoro-4-chromanone	188826-32-6	95%	1g	£127.00	2025-02-22

5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
3. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
5. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726

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